Cas no 154341-96-5 (2,7-Thianthrenedicarboxylic Acid(contain ~5% 2,8-isomer))

• Product Name: 2,7-Thianthrenedicarboxylic Acid(contain ~5% 2,8-isomer)
• CAS No: 154341-96-5
• MF: C₁₄H₈O₄S₂
• MW: 304.340921401978
• CID: 1063407
• PubChem ID: 18690329
• Update Time: 2025-04-20

2,7-Thianthrenedicarboxylic Acid(contain ~5% 2,8-isomer) Chemical and Physical Properties

Names and Identifiers

• 2,7-Thianthrenedicar
• 2,7-THIANTHRENEDICARBOXYLIC ACID,
• thianthrene-2,7-dicarboxylic acid
• Thianthren-2,7-dicarbonsaeure
• GUEMADKCYDBBFM-UHFFFAOYSA-N
• 2,7-Thianthrenedicarboxylic Acid(contain ~5% 2,8-isomer)
• 2,7-Thianthrenedicarboxylic Acid
• (contain ~5% 2,8-isomer)
• DB-239588
• 2,7-Thianthrenedicarboxylic Acid(contain ~5per cent 2,8-isomer)
• SCHEMBL68522
• (contain ~5% 2,8-isomer)'
• DTXSID30595611
• starbld0015622
• 154341-96-5
• 2,7-Thianthrenedicarboxylic Acid (contain ~5% 2,8-isoMer)

• Inchi： 1S/C14H8O4S2/c15-13(16)7-1-3-9-11(5-7)20-10-4-2-8(14(17)18)6-12(10)19-9/h1-6H,(H,15,16)(H,17,18)
• InChI Key： GUEMADKCYDBBFM-UHFFFAOYSA-N
• SMILES： S1C2C=CC(C(=O)O)=CC=2SC2C=CC(C(=O)O)=CC1=2

Computed Properties

• Exact Mass: 303.98600
• Monoisotopic Mass: 303.98640108g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 376
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 125Ų

Experimental Properties

• PSA: 125.20000
• LogP: 3.69880

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodithiins Thianthrenes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodithiins 1,4-benzodithiins Thianthrenes